Cas no 10196-39-1 (Oxetane, 3,3-diethyl-)

• Product Name: Oxetane, 3,3-diethyl-
• CAS No: 10196-39-1
• MF: C₇H₁₄O
• MW: 114.185462474823
• CID: 214073
• PubChem ID: 25042
• Update Time: 2025-04-19

Oxetane, 3,3-diethyl- Chemical and Physical Properties

Names and Identifiers

• Oxetane, 3,3-diethyl-
• 3,3-diethyloxetane
• 2.2-Diethyl-oxetan
• 3,3-Diaethyl-oxetan
• 3,3-diethyl-oxetane
• 3.3-Diethyl-oxacyclobutan
• AC1L18BO
• AGN-PC-0CMOK3
• BRN 0102661
• CTK0I1820
• Oxetane, 3,3-diethyl
• SureCN1352530
• SCHEMBL1352530
• 10196-39-1
• DTXSID80144436
• 3,3-diethyl oxetane
• VFYHHERJNPKXIX-UHFFFAOYSA-N

• Inchi： 1S/C7H14O/c1-3-7(4-2)5-8-6-7/h3-6H2,1-2H3
• InChI Key： VFYHHERJNPKXIX-UHFFFAOYSA-N
• SMILES： O1CC(CC)(CC)C1

Computed Properties

• Exact Mass: 114.10452
• Monoisotopic Mass: 114.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 68.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23